Cas no 2092290-87-2 (5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2092290-87-2
• MF: C₁₂H₁₇N₃O₆
• MW: 299.279883146286
• CID: 5248288
• Update Time: 2025-05-24

5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxylic acid, 3-(3-carboxy-1,2,4-oxadiazol-5-yl)-, 4-(1,1-dimethylethyl) ester
• 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C12H17N3O6/c1-12(2,3)20-11(18)15-4-5-19-6-7(15)9-13-8(10(16)17)14-21-9/h7H,4-6H2,1-3H3,(H,16,17)
• InChI Key： SIDKGHWCLVWOLU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCOCC1C1ON=C(C(O)=O)N=1

Additional information on 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2092290-87-2)

5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2,4-oxadiazole-3-carboxylic acid, identified by its CAS number 2092290-87-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its structural framework of an oxadiazole ring integrated with a morpholine moiety. The presence of a tert-butoxycarbonyl (Boc) group further enhances its utility as an intermediate in synthetic chemistry and drug development.

The oxadiazole core is a prominent scaffold in modern drug discovery due to its ability to modulate various biological pathways. Its three-membered ring structure contributes to high lipophilicity and metabolic stability, making it an attractive component in the design of bioactive molecules. In particular, the 1,2,4-oxadiazole moiety has been extensively studied for its potential applications in antiviral, anticancer, and anti-inflammatory agents. The integration of this motif with other pharmacophoric groups can lead to novel compounds with enhanced pharmacological properties.

The morpholine substituent in 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2,4-oxadiazole-3-carboxylic acid plays a crucial role in stabilizing the compound’s three-dimensional conformation and improving its solubility profile. Morpholine derivatives are well-documented for their role in enhancing drug bioavailability and reducing toxicity. The Boc group at the 4-position serves as a protective group for the amine functionality, allowing for selective deprotection during synthetic protocols. This protective strategy is particularly valuable in multi-step syntheses where regioselectivity is paramount.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The oxadiazole-morpholine hybrid structure represented by 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2,4-oxadiazole-3-carboxylic acid has been explored in several preclinical studies for its potential therapeutic effects. Notably, derivatives of this compound have shown promise in inhibiting key enzymes involved in cancer progression and viral replication. The tert-butoxycarbonyl group also facilitates further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

The synthesis of 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2,4-oxadiazole-3-carboxylic acid involves a series of well-established organic reactions, including condensation reactions to form the oxadiazole ring and nucleophilic substitution to introduce the morpholine substituent. The use of protecting groups such as the Boc moiety ensures that reactive sites are selectively modified without unintended side reactions. This synthetic approach underscores the compound’s versatility as a building block for more complex molecules.

In industrial applications, 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2,4-oxadiazole-3-carboxylic acid serves as a key intermediate in the production of active pharmaceutical ingredients (APIs). Its structural features make it an excellent candidate for further functionalization via cross-coupling reactions, hydrogenation, or oxidation processes. These transformations can yield a diverse range of derivatives with tailored biological activities suitable for various therapeutic indications.

The compound’s physicochemical properties have been thoroughly characterized through spectroscopic methods such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These analytical techniques confirm its molecular structure and purity levels required for pharmaceutical applications. Additionally, computational studies using molecular modeling have provided insights into its binding interactions with biological targets.

The growing interest in targeted therapies has driven research into developing small molecules that can selectively modulate disease-related pathways. 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2,4-oxadiazole-3-carboxylic acid, with its unique structural composition, aligns well with this trend. Its ability to interact with specific enzymes or receptors makes it a valuable candidate for developing next-generation drugs that offer improved efficacy and reduced side effects compared to existing treatments.

In conclusion, 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1,2,4-oxadiazole-3-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its synthesis and potential applications underscore its importance as a versatile intermediate and building block in drug development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a pivotal role in addressing complex diseases through innovative chemical solutions.